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Compound of Interest

Compound Name: Vat Black 9

Cat. No.: B1171664

Authored for: Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
application of Vat Black 9 (C.I. 65230), an anthraquinone-based vat dye, for dyeing natural and
synthetic fiber blends. This document is intended to serve as a foundational guide for
laboratory-scale dyeing processes, offering insights into the dye's properties, application
methodologies, and expected performance characteristics.

Introduction to Vat Black 9

Vat Black 9 is a water-insoluble dye that is applied to textile fibers in a reduced, soluble "leuco”
form.[1] It offers excellent fastness properties, particularly to light and washing, making it a
suitable choice for materials requiring high durability.[2] The dyeing process involves a
reduction-oxidation mechanism, where the insoluble dye is chemically reduced to a water-
soluble form that can penetrate the fiber.[3] Subsequent oxidation within the fiber reverts the
dye to its insoluble pigment form, leading to its entrapment within the fiber matrix.[3] Vat Black
9 is primarily used for dyeing cellulosic fibers such as cotton and viscose, and can also be used
for dyeing polyester and its blends with cellulosic fibers.[4]

Chemical and Physical Properties
e C.I. Name: Vat Black 9

e C.I. Number: 65230
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e CAS Number: 1328-25-2
e Chemical Class: Anthraguinone
o Appearance: Black Powder

o Solubility: Insoluble in water in its pigment form; soluble in its reduced ‘'leuco’ form in an
alkaline medium.[5]

Health and Safety Precautions

Standard laboratory safety protocols should be followed when handling Vat Black 9 and the
associated chemicals. This includes the use of personal protective equipment (PPE) such as
safety goggles, gloves, and a lab coat. All procedures should be carried out in a well-ventilated
area or under a fume hood. Consult the Safety Data Sheets (SDS) for all chemicals used in the
dyeing process.

Experimental Protocols
Protocol 1: Exhaust Dyeing of 100% Cotton with Vat
Black 9

This protocol describes a laboratory-scale exhaust dyeing method for 100% cotton fabric.

Materials and Reagents:

100% Cotton fabric, pre-scoured and bleached

e Vat Black 9 dye

e Sodium Hydroxide (NaOH)

e Sodium Hydrosulfite (Na2S204)

o Wetting agent

e Sequestering agent

» Dispersing agent
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Hydrogen Peroxide (H20:2) (35%)

Acetic Acid (CH3sCOOH)

Non-ionic soap

Distilled water
Equipment:
o Laboratory dyeing machine (e.g., beaker dyer)
o Beakers and graduated cylinders
e Stirring rods
e pH meter
e Heating and stirring plate
e Analytical balance
Procedure:
o Preparation of the Dyebath:
o Set the dyebath at 40°C with a liquor-to-goods ratio (L:R) of 20:1.
o Add the following auxiliaries to the dyebath and run for 5 minutes:
= Wetting agent: 1.0 g/L
» Sequestering agent: 2.0 g/L
» Dispersing agent: 2.0 g/L

» Vatting (Reduction):
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o In a separate container, prepare a stock solution of Vat Black 9 (e.g., 1% on weight of
fabric - owf).

o Add the dye dispersion to the dyebath and run for 5 minutes.
o Add two-thirds of the required sodium hydroxide (e.g., 12 g/L total) and run for 5 minutes.
o Raise the temperature to 60-70°C at a rate of 2-3°C/minute.

o Add the sodium hydrosulfite (e.g., 10 g/L) and the remaining one-third of the sodium
hydroxide.

o Continue the reduction process for 15-20 minutes at 60°C. The color of the dyebath
should change to the leuco form.

Dyeing:
o Introduce the pre-wetted cotton fabric into the dyebath.

o Raise the temperature to the dyeing temperature (typically 60-80°C for this class of dye)
and maintain for 45-60 minutes with continuous agitation.

Rinsing:
o Cool the dyebath and drain the liquor.

o Rinse the dyed fabric thoroughly with cold water to remove unfixed dye and residual
chemicals.

Oxidation:
o Prepare an oxidation bath with 0.5-1.0 g/L of Hydrogen Peroxide (H2032) at 30-50°C.

o Immerse the rinsed fabric in the oxidation bath for 10-15 minutes to convert the leuco dye
back to its insoluble pigment form.

Soaping (After-treatment):

o Prepare a soaping bath containing:
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= Non-ionic soap: 1.0-2.0 g/L
» Soda ash: 1.0-2.0 g/L
o Heat the bath to 95-100°C and treat the fabric for 10-15 minutes.
o Rinse the fabric with hot and then cold water.
» Neutralization and Drying:
o Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

o Rinse with cold water and air dry.

Protocol 2: One-Bath Pad-Steam Dyeing of
Polyester/Cotton (65/35) Blend with Vat Black 9

This protocol outlines a semi-continuous pad-steam method suitable for polyester/cotton
blends. This method involves padding the fabric with the dye dispersion, followed by a chemical
pad and steaming to fix the dye.

Materials and Reagents:

Polyester/Cotton (65/35) blend fabric, pre-treated

« Vat Black 9 dye

» Dispersing agent

o Wetting agent

e Anti-migrating agent

e Sodium Hydroxide (NaOH)

e Sodium Hydrosulfite (Na2S204)

o Hydrogen Peroxide (H202) (35%)
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» Non-ionic soap

Equipment:

o Laboratory padding mangle

Laboratory steamer

Drying oven

Beakers and graduated cylinders

Stirring rods

Procedure:

e Dye Padding:

o Prepare the dye padding liquor with the following recipe:

Vat Black 9: 40 g/L

Wetting Agent: 2 g/L

Dispersing Agent: 2 g/L

Anti-migrating Agent: 5-10 g/L

o Pad the fabric through the dye liquor with a wet pick-up of 70-80%.

o Dry the padded fabric at 110°C.

e Chemical Padding:

o Prepare the chemical padding liquor with the following recipe:

» Sodium Hydroxide (50%): 50 g/L

» Sodium Hydrosulfite: 25 g/L
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» Wetting Agent: 2 g/L

o Pad the dried fabric through the chemical liquor.

Steaming:

o Immediately after chemical padding, steam the fabric at 101-102°C for 1.5-2 minutes.

Rinsing and Oxidation:
o Rinse the steamed fabric in cold water.

o Oxidize the fabric in a bath containing 5-10 g/L of Hydrogen Peroxide at 70°C.

Soaping and Washing:
o Wash the fabric in a hot bath (90°C) with 3-5 g/L of a soaping agent.

o Follow with several hot and cold rinses.

Neutralization and Drying:
o Neutralize with a dilute solution of acetic acid (0.5-1 g/L).
o Dry the fabric.

Data Presentation

The following tables summarize typical performance data for Vat Black 9 on cotton and
polyester/cotton blends. Note that specific values can vary depending on the exact dyeing
conditions and substrate.

Table 1: Color Fastness Properties of Vat Black 9 on
100% Cotton
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Rating (1-5 Scale,

Fastness Test ISO Method
5=Excellent)

Light Fastness ISO 105-B02 6-7
Washing Fastness (Change in

ISO 105-C06 4-5
Shade)
Washing Fastness (Staining on

ISO 105-C06 4-5
Cotton)
Rubbing Fastness (Dry) ISO 105-X12 4
Rubbing Fastness (Wet) ISO 105-X12 3-4
Perspiration Fastness (Acidic

] ISO 105-E04 4-5

& Alkaline)
Chlorine Bleach Fastness ISO 105-NO1 4

Table 2: Representative CIELAB Colorimetric Data for

Cotton Dyed with Vat Dyes

The following data is representative of vat dyeing on cotton and can be used as a baseline for

comparison. Specific values for Vat Black 9 may vary.

Parameter Value
L* (Lightness) 25-35
a* (Red-Green) -1tol
b* (Yellow-Blue) -2t0 0
K/S (Color Strength) 15-20

Data derived from studies on vat dyeing of cotton and should be confirmed experimentally for

Vat Black 9.[1][6]

Visualizations
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Diagram 1: General Workflow for Exhaust Dyeing of
Cotton with Vat Black 9

Click to download full resolution via product page

Caption: Workflow for the exhaust dyeing of cotton with Vat Black 9.

Diagram 2: Chemical Transformation of Vat Dye During
Dyeing
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Caption: Chemical state changes of the vat dye during the dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10558897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10558897/
https://www.polarisorganics.com/VatDyes
https://patents.google.com/patent/CN101392462A/en
https://patents.google.com/patent/CN101392462A/en
https://textilestudycenter.com/vat-dye/
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
https://www.yanhuidye.com/the-most-cost-effective-vat-black-27-for-dyeing-polyester-mixed-cotton-cloth-product/
https://www.researchgate.net/figure/Results-of-dyeing-according-CIELAB-system_tbl3_278173727
https://www.benchchem.com/product/b1171664#vat-black-9-for-dyeing-natural-and-synthetic-fiber-blends
https://www.benchchem.com/product/b1171664#vat-black-9-for-dyeing-natural-and-synthetic-fiber-blends
https://www.benchchem.com/product/b1171664#vat-black-9-for-dyeing-natural-and-synthetic-fiber-blends
https://www.benchchem.com/product/b1171664#vat-black-9-for-dyeing-natural-and-synthetic-fiber-blends
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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